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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513 Get Quote

An In-depth Technical Guide to the Toxicological Data and Exposure Limits for 1-
Dodecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data and

established exposure limits for 1-Dodecanethiol (CAS No. 112-55-0), also known as Dodecyl

Mercaptan or Lauryl Mercaptan.[1][2][3] The information is compiled from various safety data

sheets and governmental agency databases to assist in risk assessment and the

implementation of appropriate safety protocols.

Toxicological Data Summary
The following tables summarize the key quantitative toxicological data for 1-Dodecanethiol.

Table 1: Acute Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b093513?utm_src=pdf-interest
https://www.benchchem.com/product/b093513?utm_src=pdf-body
https://www.benchchem.com/product/b093513?utm_src=pdf-body
https://www.benchchem.com/product/b093513?utm_src=pdf-body
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0249.html
https://pim-resources.coleparmer.com/sds/12611.pdf
https://www.fishersci.com/store/msds?partNumber=AC117625000&countryCode=US&language=en
https://www.benchchem.com/product/b093513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Route Species Value Reference

LD50 Oral Rat > 5000 mg/kg [3][4][5]

LD50 Oral Rabbit > 2000 mg/kg [4][6]

LD50 Oral Mouse > 5000 mg/kg [7]

LD50 Dermal Rat > 2000 mg/kg [3][4][5]

LC50 Inhalation Rat
> 3.1 mg/L (4.5

h)
[4]

Table 2: Irritation and Sensitization
Endpoint Species Result Reference

Skin

Corrosion/Irritation
Rabbit

Corrosive / Causes

severe skin burns
[4][8][9]

Serious Eye

Damage/Irritation
Rabbit

Causes serious eye

damage
[7][9][10]

Skin Sensitization Mouse

Sensitizer / May

cause an allergic skin

reaction

[4][9][10][11]

Table 3: Occupational Exposure Limits
Organization Limit Type Value Reference

ACGIH TLV-TWA 0.1 ppm [2][3][12][13]

NIOSH REL-C
0.5 ppm (4.1 mg/m³)

[15-minute]
[1][12]

Cal/OSHA PEL-TWA 0.1 ppm [12]

OSHA PEL None established [1][12]

Abbreviations:
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LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test

population.

LC50: Lethal Concentration, 50%. The concentration of a substance in the air that is lethal to

50% of the test population.

ACGIH: American Conference of Governmental Industrial Hygienists.

TLV-TWA: Threshold Limit Value - Time-Weighted Average. The average exposure on the

basis of an 8h/day, 40h/week work schedule.

NIOSH: National Institute for Occupational Safety and Health.

REL-C: Recommended Exposure Limit - Ceiling. A concentration that should not be

exceeded at any time during the workday.

OSHA: Occupational Safety and Health Administration.

PEL: Permissible Exposure Limit.

Toxicological Endpoints
Acute Toxicity: 1-Dodecanethiol exhibits low acute toxicity via oral and dermal routes, with

LD50 values greater than 2000 mg/kg.[3][4][5][9] Inhalation toxicity is also low.[4]

Skin and Eye Irritation: The substance is classified as corrosive to the skin and causes severe

skin burns and eye damage.[4][8][9][10] Contact can result in redness, pain, and irreversible

damage to the skin and eyes.[10][11]

Sensitization: 1-Dodecanethiol is a known skin sensitizer.[2][13] Repeated or prolonged

contact may lead to an allergic skin reaction, causing dermatitis.[11][14][15] Symptoms of an

allergic reaction can include rash, itching, and swelling.[3]

Genotoxicity and Carcinogenicity: Based on available data, 1-Dodecanethiol is not classified

as a germ cell mutagen or a carcinogen.[10] An Ames test for mutagenicity was negative.[4]

Target Organs: The primary target organs for 1-Dodecanethiol exposure are the eyes, skin,

respiratory system, and central nervous system.[1][16] Symptoms of exposure can include
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irritation, cough, dizziness, headache, and nausea.[6][11][16]

Experimental Protocols
The toxicological data presented are primarily derived from standardized studies conducted

according to internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline details a procedure where a

substance is administered in a single dose by gavage to a group of fasted rodents. The

animals are observed for up to 14 days for signs of toxicity and mortality. The LD50 value is

then calculated.[4]

OECD Test Guideline 402 (Acute Dermal Toxicity): In this test, the substance is applied to a

shaved area of the skin of animals (typically rats or rabbits) for 24 hours.[4] The animals are

observed for signs of toxicity and mortality over 14 days to determine the dermal LD50.

OECD Test Guideline 403 (Acute Inhalation Toxicity): This protocol involves exposing

animals (usually rats) to the substance as a gas, vapor, or aerosol in a chamber for a defined

period (e.g., 4 hours).[4] Observations for toxicity and mortality are conducted for up to 14

days to determine the LC50.

OECD Test Guideline 429 (Skin Sensitization: Local Lymph Node Assay - LLNA): This is a

method for identifying potential skin sensitizers. The test substance is applied to the ears of

mice for several consecutive days. Proliferation of lymphocytes in the lymph node draining

the site of application is measured. A substance is classified as a sensitizer if it induces a

specific level of proliferation compared to control animals.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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